Cas no 1805527-35-8 (Ethyl 2,3-bis(trifluoromethyl)-6-iodophenylacetate)

• Product Name: Ethyl 2,3-bis(trifluoromethyl)-6-iodophenylacetate
• CAS No: 1805527-35-8
• MF: C₁₂H₉F₆IO₂
• MW: 426.09355711937
• CID: 4794047
• Update Time: 2023-08-17

Ethyl 2,3-bis(trifluoromethyl)-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-bis(trifluoromethyl)-6-iodophenylacetate

• Inchi： 1S/C12H9F6IO2/c1-2-21-9(20)5-6-8(19)4-3-7(11(13,14)15)10(6)12(16,17)18/h3-4H,2,5H2,1H3
• InChI Key： NOLNZXAZLGEZKN-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)(F)F)C(C(F)(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3